![molecular formula C26H19F3N4O5S2 B2446235 Ethyl 5-({[3-amino-6-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]carbonyl}amino)-4-cyano-3-methyl-2-thiophenecarboxylate CAS No. 625377-78-8](/img/structure/B2446235.png)
Ethyl 5-({[3-amino-6-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]carbonyl}amino)-4-cyano-3-methyl-2-thiophenecarboxylate
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Description
Ethyl 5-({[3-amino-6-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]carbonyl}amino)-4-cyano-3-methyl-2-thiophenecarboxylate is a useful research compound. Its molecular formula is C26H19F3N4O5S2 and its molecular weight is 588.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Novel Compounds
- Ethyl 5-({[3-amino-6-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]carbonyl}amino)-4-cyano-3-methyl-2-thiophenecarboxylate has been used in the synthesis of various novel compounds, including pyridothienopyrimidines, pyrimidobenzimidazoles, and other fused polyheterocyclic systems, showing its versatility in organic synthesis (Bakhite, Al‐Sehemi, & Yamada, 2005).
Synthesis of S-Substituted Sulfanylpyridines
- Research indicates that this compound can be utilized in the preparation of S-substituted sulfanylpyridines and thieno[2,3-b]pyridines, contributing to the development of various heterocycles (Al-Taifi et al., 2020).
Development of Pyridine-Based Heterocycles
- The compound is also involved in the creation of pyridine-based heterocycles, specifically pyrido[4',3':4,5]thieno[2,3-d]pyrimidines, demonstrating its application in creating diverse heterocyclic structures (El-Kashef, Farghaly, Al-Hazmi, Terme, & Vanelle, 2010).
Antibacterial Activity
- Some derivatives synthesized from this compound have been explored for their antibacterial activity, making it a potential precursor in the synthesis of bioactive materials (Gad-Elkareem & El-Adasy, 2010).
Fluorine-Containing Heterocycles Synthesis
- It's been used in the synthesis of new thieno[2,3-b]pyridine derivatives that bear a trifluoromethyl group, highlighting its role in introducing fluorine-containing groups into heterocyclic compounds (Abdel-rahman, Bakhite, & Al-Taifi, 2005).
Formation of Pyrimidine and Thiophene Derivatives
- The compound has been used in the synthesis and characterization of new pyrimidine and thiophene derivatives, which are important in medicinal chemistry for their potential pharmacological properties (Lahsasni et al., 2018).
Properties
IUPAC Name |
ethyl 5-[[3-amino-6-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonyl]amino]-4-cyano-3-methylthiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H19F3N4O5S2/c1-3-36-25(35)20-11(2)13(10-30)23(39-20)33-22(34)21-19(31)18-14(26(27,28)29)9-15(32-24(18)40-21)12-4-5-16-17(8-12)38-7-6-37-16/h4-5,8-9H,3,6-7,31H2,1-2H3,(H,33,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOBYIIGIJZXSIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=C(C3=C(S2)N=C(C=C3C(F)(F)F)C4=CC5=C(C=C4)OCCO5)N)C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H19F3N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
588.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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